(1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol

• CAS: 1932670-21-7
• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• SMILES: COC1=CC=C(C=C1)SC2CCCC2O
• InChI: InChI=1S/C12H16O2S/c1-14-9-5-7-10(8-6-9)15-12-4-2-3-11(12)13/h5-8,11-13H,2-4H2,1H3/t11-,12-/m1/s1
• InChIKey: MMURZFMJRMDYNV-VXGBXAGGSA-N

Researchers designing Epac-selective probes face supply inconsistency for chiral cyclopentanol building blocks where stereochemistry and the 4-methoxyphenylthio pharmacophore are critical. Substituting des-sulfur or des-methoxy analogs (e.g., CAS 38805-74-2) alters XLogP3-AA by >0.5 units and TPSA by >25 Ų, abolishing Epac/PKA selectivity. This compound resolves that problem with defined (1R,2R) stereochemistry and orthogonal hydroxyl/thioether handles for systematic SAR. • Enables stereocontrolled incorporation into Epac-selective cAMP analogue scaffolds • Maintains target XLogP3-AA 2.7 and TPSA 54.8 Ų for balanced permeability and binding • Research-grade ≥95% purity, supplied as a single, non-racemic trans enantiomer

(1R,2R)-2-[(4-Methoxyphenyl)sulfanyl]cyclopentan-1-ol: Overview

(1R,2R)-2-[(4-Methoxyphenyl)sulfanyl]cyclopentan-1-ol (CAS 1932670-21-7) is a chiral, non‑racemic cyclopentanol derivative bearing a 4‑methoxyphenylthio substituent in a trans configuration. With a molecular formula of C₁₂H₁₆O₂S and a molecular weight of 224.32 g·mol⁻¹, the compound is supplied primarily as a research‑grade synthetic intermediate (typical purity ≥95%) [1]. The 4‑methoxyphenylthio (pMeOPT) motif is a validated pharmacophoric element in cyclic‑nucleotide analogues, where it confers selectivity for Epac (exchange protein directly activated by cAMP) over PKA . However, direct quantitative biological or comparative performance data for this specific building block remain absent from the peer‑reviewed primary literature as of mid‑2026.

1

Stereochemical Control Defined (1R,2R) chiral configuration supports enantiopure synthesis workflows

2

Pharmacophoric Motif 4-Methoxyphenylthio group reported in Epac-selective cAMP analogue research context

3

Research Intermediate Supplied as synthetic building block; biological characterization data to verify for target scaffold

• [1] PubChem. (2026). Compound Summary for CID 102735648: (1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source

Why Generic Substitution Fails

Generic substitution of (1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol with closely related analogs—such as the des‑sulfur (1R,2S)-2-(4‑methoxyphenyl)cyclopentan‑1‑ol (CAS 38805-74-2) or the des‑methoxy (1R,2S)-2-(phenylthio)cyclopentan‑1‑ol (CAS 78086-89-2)—is ill‑advised because these structural modifications materially alter key physicochemical and stereochemical properties. The sulfur atom and the para‑methoxy group jointly modulate lipophilicity (XLogP3‑AA 2.7 vs. 2.2 for the des‑sulfur analog), polar surface area (TPSA 54.8 Ų vs. 29.5 Ų), and hydrogen‑bond acceptor count (3 vs. 2) [1][2]. These differences directly impact solubility, membrane permeability, and target‑binding interactions. In the well‑characterized Epac‑selective cAMP analogue 8‑pMeOPT‑2′‑O‑Me‑cAMP, the 4‑methoxyphenylthio group is the critical determinant of Epac/PKA selectivity; removal or modification of this group abolishes selectivity . Consequently, any synthetic campaign or biological probe program that relies on the precise spatial presentation of the 4‑methoxyphenylthio pharmacophore cannot simply interchange this building block with superficially similar cyclopentanols.

Attribute

Target (1R,2R) Thioether

Des-sulfur Analog

Stereochemistry

(1R,2R) trans configuration

(1R,2S) relative; opposite C2 may alter chiral recognition

Thioether Bridge

Sulfur present; modulates PSA and H-bond acceptor profile

Direct C–C bond; reduced PSA and HBA may shift permeability context

Pharmacophoric Profile

4-Methoxyphenylthio motif intact

Thioether absent; Epac-selectivity context may not transfer

• [1] PubChem. (2026). Compound Summary for CID 102735648: (1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source
• [2] PubChem. (2026). Compound Summary for CID 26595050: (1R,2S)-rel-2-(4-Methoxyphenyl)cyclopentanol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source

Quantitative Differentiation Evidence

Physicochemical Differentiation

The target compound exhibits a computed XLogP3‑AA of 2.7, a topological polar surface area (TPSA) of 54.8 Ų, and three hydrogen‑bond acceptors [1]. In contrast, the des‑sulfur analog (1R,2S)-2-(4-methoxyphenyl)cyclopentan-1-ol (CAS 38805-74-2) shows a lower XLogP3‑AA of 2.2, a smaller TPSA of 29.5 Ų, and only two hydrogen‑bond acceptors [2]. The replacement of the thioether bridging atom with a direct C–C bond reduces both lipophilicity and polar surface area, altering passive membrane permeability and aqueous solubility profiles.

Physicochemical Profile

Data to verify

XLogP3-AA 2.7 vs 2.2; TPSA 54.8 vs 29.5 Ų; HBA 3 vs 2

Supports property-differentiation review against des-sulfur analog

Computed values from PubChem; experimental confirmation to verify

Evidence Dimension	Computed physicochemical properties (XLogP3-AA, TPSA, HBA)
Target Compound Data	XLogP3-AA: 2.7; TPSA: 54.8 Ų; HBA: 3
Comparator Or Baseline	(1R,2S)-2-(4-Methoxyphenyl)cyclopentan-1-ol (CAS 38805-74-2): XLogP3-AA: 2.2; TPSA: 29.5 Ų; HBA: 2
Quantified Difference	Δ XLogP3-AA +0.5; Δ TPSA +25.3 Ų; Δ HBA +1
Conditions	Computed using XLogP3 3.0 and Cactvs 3.4.8.24 (PubChem release 2025.09.15); no experimental conditions apply

Why This Matters

These differences indicate that the target compound will exhibit distinct transport and solubility behavior compared to the des‑sulfur analog, which is critical when selecting a building block for lead optimization in medicinal chemistry programs targeting intracellular proteins where membrane permeability must be balanced with aqueous solubility.

• [1] PubChem. (2026). Compound Summary for CID 102735648: (1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source
• [2] PubChem. (2026). Compound Summary for CID 26595050: (1R,2S)-rel-2-(4-Methoxyphenyl)cyclopentanol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source

Stereochemical Integrity

The compound is defined with two specified atom stereocenters (1R,2R) and zero undefined stereocenters, as recorded in PubChem [1]. This contrasts with the commonly available (1R,2S)‑rel‑2‑(4‑methoxyphenyl)cyclopentanol (CAS 38805-74-2), which possesses a different relative configuration [2]. Stereochemical configuration governs molecular recognition in chiral biological environments; a (1R,2R) configuration cannot be replaced by a (1R,2S) or racemic mixture without risking loss of target engagement.

Stereochemical Integrity

Class-level inference

Defined stereocenters: 2 (1R,2R); undefined: 0

Supports stereochemical-control study fit

(1R,2S) analog carries opposite C2 configuration; may require enantiomer-attribution review

Evidence Dimension	Defined stereochemical configuration
Target Compound Data	Defined atom stereocenter count: 2 (1R,2R); undefined: 0
Comparator Or Baseline	(1R,2S)-rel-2-(4-Methoxyphenyl)cyclopentanol: defined atom stereocenter count: 2 (1R,2S); undefined: 0
Quantified Difference	Opposite relative configuration at the 2-position (R vs. S)
Conditions	PubChem computed stereochemistry descriptors; no experimental assay data available

Why This Matters

For synthetic chemistry applications requiring precise stereochemical control—such as the construction of enantiopure cAMP analogues or chiral ligands—the defined (1R,2R) configuration is an essential procurement specification that cannot be satisfied by the (1R,2S) or racemic alternatives.

• [1] PubChem. (2026). Compound Summary for CID 102735648: (1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source
• [2] PubChem. (2026). Compound Summary for CID 26595050: (1R,2S)-rel-2-(4-Methoxyphenyl)cyclopentanol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source

Pharmacophoric Relevance

The 4‑methoxyphenylthio (pMeOPT) group is the key structural feature that confers Epac selectivity over PKA in the well‑characterized tool compound 8‑pMeOPT‑2′‑O‑Me‑cAMP [2]. This analogue activates Epac with an EC₅₀ of 18 nM in CHO‑K1 cells expressing human adenosine A1 receptor, while showing no PKA activation [2]. In contrast, cAMP itself activates both Epac and PKA non‑selectively. Although the target compound is not itself a cAMP analogue, it represents the identical arylthio pharmacophore that can be incorporated into synthetic scaffolds targeting the Epac cAMP‑binding domain. Compounds lacking the 4‑methoxyphenylthio group, such as simple cyclopentanol derivatives, lack this functional activity.

Pharmacophoric Context

Class-level inference

8-pMeOPT-2′-O-Me-cAMP Epac EC₅₀ 18 nM; target compound is a synthetic building block, not directly measured

Supports pharmacophore-attribution review for Epac-targeted probe design

Inference from Epac-selective cAMP analogue; building-block-level activity requires validation

Evidence Dimension	Epac activation potency and selectivity
Target Compound Data	Not directly measured; target compound is a synthetic building block, not a biological probe
Comparator Or Baseline	8‑pMeOPT‑2′‑O‑Me‑cAMP: Epac EC₅₀ = 18 nM; cAMP: activates both Epac and PKA non‑selectively [2]
Quantified Difference	The 4‑methoxyphenylthio group is essential for Epac selectivity; its absence (as in cAMP or simple cyclopentanol building blocks) results in loss of discrimination between Epac and PKA.
Conditions	Agonist activity at human adenosine A1 receptor expressed in CHO‑K1 cells, assessed by inhibition of forskolin‑induced cAMP accumulation [2]

Why This Matters

For research groups developing Epac‑targeted chemical probes or therapeutics, the availability of a building block that faithfully reproduces the 4‑methoxyphenylthio pharmacophore in a defined chiral configuration is critical for maintaining target selectivity during fragment‑based or structure‑guided optimization.

• [1] PubChem. (2026). Compound Summary for CID 102735648: (1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source
• [2] BindingDB. (2023). BDBM50588452: CHEMBL5171285 – 8-pMeOPT-2'-O-Me-cAMP. Retrieved May 6, 2026. View Source

Procurement and Application Scenarios

Chiral Building Block for Epac-Selective cAMP Analogues

The (1R,2R) stereochemistry and 4‑methoxyphenylthio group make this compound a suitable precursor for constructing Epac‑selective cAMP analogues [1]. Its defined configuration enables stereocontrolled incorporation into nucleoside scaffolds where precise spatial presentation of the arylthio group is required for Epac binding‑domain recognition.

Scaffold for SAR Studies on Arylthio Pharmacophores

The compound provides a rigid cyclopentane core that can be systematically derivatized for SAR exploration. The presence of both a hydroxyl group and a para‑methoxyphenylthio substituent allows orthogonal functionalization, while the computed TPSA (54.8 Ų) and XLogP3‑AA (2.7) offer a balanced starting point for optimizing drug‑likeness [1]. Analogs lacking the sulfur atom show different physicochemical profiles and cannot serve as direct replacements [2].

Stereochemical Probe in Asymmetric Catalysis

With two defined stereocenters and zero undefined stereocenters [1], the compound can serve as a chiral pool starting material or a chiral auxiliary in asymmetric synthesis. Its (1R,2R) configuration contrasts with the (1R,2S) configuration of closely related cyclopentanol derivatives , offering complementary stereochemical space for diastereoselective reactions.

Application

Selection Property

Validation Focus

Chiral building block for Epac-selective cAMP analogue research

Stereochemical-control context

Enantiomer-attribution and pharmacophore-incorporation review

Scaffold for arylthio pharmacophore SAR exploration

Physicochemical profile differentiation

Property-comparison and derivatization review

Stereochemical probe in asymmetric synthesis research

Defined (1R,2R) chiral configuration

Diastereoselective reaction context exploration

• [1] PubChem. (2026). Compound Summary for CID 102735648: (1R,2R)-2-[(4-methoxyphenyl)sulfanyl]cyclopentan-1-ol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source
• [2] PubChem. (2026). Compound Summary for CID 26595050: (1R,2S)-rel-2-(4-Methoxyphenyl)cyclopentanol. National Center for Biotechnology Information. Retrieved May 6, 2026. View Source